Cas no 1806732-99-9 (2-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806732-99-9
• MF: C₇H₅F₃N₂O₅
• MW: 254.120212316513
• CID: 4833008
• Update Time: 2025-10-06

2-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C7H5F3N2O5/c8-7(9,10)17-4-1-5(12(15)16)11-6(14)3(4)2-13/h1,13H,2H2,(H,11,14)
• InChI Key： WGJOQDHQLWSNRI-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])NC(C=1CO)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 0.8
• Topological Polar Surface Area: 104

Additional information on 2-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol

2-Hydroxy-6-Nitro-4-(Trifluoromethoxy)Pyridine-3-Methanol: A Comprehensive Overview

2-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol, also known by its CAS number 1806732-99-9, is a complex organic compound with a diverse range of applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and methanol groups. The presence of these functional groups imparts the compound with distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

The compound's chemical structure plays a pivotal role in its reactivity and stability. The pyridine ring serves as a rigid framework, while the hydroxyl and methanol groups introduce hydrophilic properties. The nitro group acts as an electron-withdrawing substituent, influencing the compound's electronic characteristics. Additionally, the trifluoromethoxy group contributes to the molecule's stability and resistance to certain chemical transformations. These features make 2-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol a versatile building block in organic synthesis.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been explored as a potential precursor for bioactive molecules. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants. Its ability to undergo various functional group transformations makes it an ideal candidate for drug discovery programs targeting complex biological pathways.

The environmental impact of 1806732-99-9 is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate biodegradation rates under specific conditions, further studies are required to fully understand its environmental fate and risks.

In conclusion, 2-hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-3-methanol is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in both academic and industrial settings.